Cas no 32260-87-0 (Glycine, L-g-glutamyl-S-(hydroxymethyl)-L-cysteinyl-)

Glycine, L-g-glutamyl-S-(hydroxymethyl)-L-cysteinyl- structure
32260-87-0 structure
Product Name:Glycine, L-g-glutamyl-S-(hydroxymethyl)-L-cysteinyl-
CAS No:32260-87-0
MF:C11H19N3O7S
MW:337.3494617939
CID:312978
PubChem ID:447123
Update Time:2025-04-19

Glycine, L-g-glutamyl-S-(hydroxymethyl)-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

    • Glycine, L-g-glutamyl-S-(hydroxymethyl)-L-cysteinyl-
    • SCHEMBL346451
    • Q27104637
    • S-hydroxymethylglutathione
    • CHEBI:48926
    • 32260-87-0
    • DTXSID901232201
    • L-gamma-glutamyl-S-(hydroxymethyl)-L-cysteinylglycine
    • S-(Hydroxymethyl)glutathione
    • S-HYDROXYMETHYL GLUTATHIONE
    • S-hydroxylmethylglutathione
    • NS00069422
    • (2S)-2-amino-4-{[(1R)-1-[(carboxymethyl)carbamoyl]-2-[(hydroxymethyl)sulfanyl]ethyl]carbamoyl}butanoic acid
    • DB04153
    • PIUSLWSYOYFRFR-BQBZGAKWSA-N
    • S-Hydroxymethyl-glutathione
    • Inchi: 1S/C11H19N3O7S/c12-6(11(20)21)1-2-8(16)14-7(4-22-5-15)10(19)13-3-9(17)18/h6-7,15H,1-5,12H2,(H,13,19)(H,14,16)(H,17,18)(H,20,21)/t6-,7-/m0/s1
    • InChI Key: PIUSLWSYOYFRFR-BQBZGAKWSA-N
    • SMILES: S(CO)C[C@@H](C(NCC(=O)O)=O)NC(CC[C@@H](C(=O)O)N)=O

Computed Properties

  • Exact Mass: 337.09447
  • Monoisotopic Mass: 337.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.7
  • Topological Polar Surface Area: 204Ų

Experimental Properties

  • Density: 1.53
  • Boiling Point: 652.2°Cat760mmHg
  • Flash Point: 348.2°C
  • Refractive Index: 1.61
  • PSA: 179.05

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